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Compound of Interest

4-[(1,3-Dioxolan-4-
Compound Name:

yl)methyllmorpholine
CAS No.: 161562-90-9
Cat. No.: B14266286

Get Quote

Executive Summary: The Dioxolane-Morpholine
Synergy in Synthesis

In modern drug development, the combination of 1,3-Dioxolane (a powerful, aprotic acetal
solvent) and N-Methylmorpholine (NMM; a non-nucleophilic tertiary amine base) is frequently
encountered in peptide coupling, heterocyclic formation, and as a solvating system for polar
intermediates.

While 1,3-dioxolane offers exceptional solubility for cationic species, its acetal backbone
renders it susceptible to acid hydrolysis and radical-induced peroxidation. Conversely, NMM
acts as an acid scavenger but introduces corrosivity and flammability hazards. This guide
synthesizes the safety profiles of these two critical reagents, addressing them both as
individual components and as a binary reaction system.

Critical Safety Thesis: The primary danger in this system is not merely the flammability of the
individual components, but the synergistic risk of peroxide concentration (from dioxolane)
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reacting with the oxidizable amine (NMM), leading to exothermic runaways or N-oxide

formation.

Physicochemical & Hazard Profile

The following data aggregates standard SDS metrics with experimental observations relevant

to process scaling.
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Parameter

1,3-Dioxolane

N-Methylmorpholine
(NMM)

Operational
Implication

CAS Number

646-06-0

109-02-4

Verify inventory

tracking.

Flash Point

-6 °C (Closed Cup)

14 °C (Closed Cup)

High Fire Risk: Both
are Class IB
Flammables.
Grounding is

mandatory.

Boiling Point

74-75 °C

115-116 °C

Distillation of mixtures
requires careful
fractionation;
Dioxolane comes off

first.

pH Character

Neutral (unstable in
acid)

Basic (pKa ~ 7.4)

NMM stabilizes
Dioxolane against

acid hydrolysis.

GHS Classification

H225, H319, H360

H225, H314

PPE Mismatch:
Dioxolane requires

repro-protection; NMM

(Repro Tox) (Corrosive), H302 ) ) )
requires anti-corrosive
gear.

Critical: Dioxolane

Class B

) ) ) must be tested for
Peroxide Former (Concentration Low Risk )
peroxides before

Hazard) )
adding NMM.
Aqueous workups will
partition both into the

Water Solubility Miscible Miscible water phase,
complicating waste
streams.
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Deep Dive: Reactive Chemistry & Mechanistic

Hazards
A. The Peroxide Threat (1,3-Dioxolane)

Unlike simple ethers, 1,3-dioxolane possesses a methylene bridge flanked by two oxygens.
This position is highly activated toward hydrogen atom abstraction by atmospheric oxygen.

e Mechanism: The radical chain reaction forms a hydroperoxide at the C2 position.

o The Danger: Upon evaporation or distillation, these hydroperoxides concentrate. If NMM is
added to a peroxide-laden solvent, the amine can catalytically decompose the peroxide,
triggering a rapid exotherm.

Figure 1: Autoxidation Mechanism of 1,3-Dioxolane

C2-Radical + + Dioxolane (H-Abstract) 2-Hydroperoxy-1,3-dioxolane Thermal/Catalytic
(Stabilized by 2 Oxygens) (EXPLOSIVE)

Click to download full resolution via product page

Caption: Radical-mediated autoxidation of 1,3-dioxolane at the C2 position leading to explosive

hydroperoxides.

B. The Nitrosamine Vector (N-Methylmorpholine)

While NMM is a tertiary amine and cannot directly form a nitrosamine, it can contain secondary
amine impurities (morpholine) or undergo dealkylation under oxidative stress.

o Regulatory Note: If used in steps involving nitrosating agents (e.g., sodium nitrite, acid
chlorides with nitrite traces), highly potent carcinogenic nitrosamines (N-nitrosomorpholine)

can form.
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e Control: Use "High Purity" or "Sequencing Grade" NMM to ensure morpholine impurity is
<0.1%.

Operational Protocols: Safe Handling & Synthesis
Protocol A: Solvent Preparation & Drying

Context: Dioxolane is hygroscopic. Standard drying agents (sodium) are risky due to peroxide
sensitivity.

e Peroxide Test (Mandatory):
o Use commercially available semi-quantitative strips (e.g., Quantofix).

o Limit: If >10 mg/L, do not distill. Treat with ferrous sulfate or pass through activated
alumina.

e Drying:
o Preferred: 3A or 4A Molecular Sieves (activated).

o Avoid: Strong acids (induces polymerization/hydrolysis to formaldehyde) or
Sodium/Benzophenone (risk of radical initiation if peroxides are present).

e The NMM Buffer:

o In reactions sensitive to the slight acidity of hydrolyzed dioxolane, add 0.1% NMM prior to
adding sensitive reagents. This neutralizes trace formic acid generated by dioxolane
decomposition.

Protocol B: Waste Disposal

e Segregation: Do not mix Dioxolane/NMM waste with oxidizing acids (Nitric/Perchloric) —
immediate fire hazard.

o Labeling: Waste containers must be labeled "Flammable," "Corrosive" (due to NMM), and
"Peroxide Former" (due to Dioxolane).
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Emergency Response Decision Logic

In the event of a spill or fire involving this binary system, the response must account for both
the corrosive fumes of the amine and the explosive vapor of the ether.

Figure 2: Emergency Response Decision Tree

Incident Detected

Identify Type

SPILL / LEAK

Hazard: Toxic NOx & Formaldehyde @

Media: Alcohol-Resistant Foam / CO2
(Water jet may spread NMM)

Small (<500mL) Large (>500mL)
Absorb: Vermiculite or Sand Evacuate Lab
(NO combustible rags) Ventilate Fume Hoods

Call Hazmat

PPE: SCBA + Full Turnout Gear
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Caption: Decision logic for incidents involving Dioxolane/NMM mixtures. Note the prohibition of
water jets.

Toxicology & PPE Selection
Personal Protective Equipment (PPE)

Standard nitrile exam gloves are insufficient for prolonged contact with 1,3-dioxolane.
e Glove Selection:
o Splash Contact: Nitrile (double gloved) — Breakthrough < 10 mins.

o Immersion/Handling: Butyl Rubber or Silver Shield/4H (Laminate) — Breakthrough > 480

mins.

» Respiratory: If handling outside a fume hood, a full-face respirator with Organic Vapor (OV)
cartridges is required. NMM has a low odor threshold but causes rapid olfactory fatigue.

Toxicological Endpoints[1][2][3][4][5][6][7]

o Reproductive Toxicity (Dioxolane): Classified as Repr.[1][2] 1B (May damage the unborn
child).[2] Strict engineering controls (glove boxes/fume hoods) are mandatory for pregnant
personnel.

o Corrosivity (NMM): Causes irreversible eye damage and skin burns. Immediate irrigation
(15+ mins) is the only effective first aid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety data sheet (SDS) for dioxolane-methyl
morpholine compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14266286/docs#safety-data-sheet-sds-for-dioxolane-
methyl-morpholine-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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